N-(2,4-dimethylphenyl)-2-((4-oxo-3-(o-tolyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[[3-(2-methylphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H23N3O3S/c1-16-12-13-20(18(3)14-16)28-23(31)15-34-27-29-24-19-9-5-7-11-22(19)33-25(24)26(32)30(27)21-10-6-4-8-17(21)2/h4-14H,15H2,1-3H3,(H,28,31)
• InChI Key: DJQUXENCCZBOOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4C)OC5=CC=CC=C53)C
• Molecular Formula: C27H23N3O3S
• Molecular Weight: 469.6 g/mol

Description

N-(2,4-dimethylphenyl)-2-((4-oxo-3-(o-tolyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H23N3O3S and its molecular weight is 469.56. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethylphenyl)-2-((4-oxo-3-(o-tolyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethylphenyl)-2-((4-oxo-3-(o-tolyl)-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research on heterocyclic derivatives, such as those involving guanidine or pyrimidine structures, often focuses on the synthesis of novel compounds with potential biological activities. For example, the study by Banfield, Fallon, and Gatehouse (1987) on the formation and X-ray structure determination of dihydropyrrolo[1,2-a]pyrimidine derivatives highlights the importance of structural analysis in understanding the properties of novel compounds Banfield, J., Fallon, G., & Gatehouse, B. M. (1987). Australian Journal of Chemistry, 40, 1003-1009. Such studies are crucial for identifying the potential of new molecules for further biological applications.

Biological Activities

Compounds with complex heterocyclic structures have been extensively studied for their antimicrobial and anti-inflammatory properties. For instance, Bondock, Rabie, Etman, and Fadda (2008) synthesized new heterocycles incorporating the antipyrine moiety, demonstrating the methodology for creating compounds with potential antimicrobial activity Bondock, S., Rabie, R., Etman, H., & Fadda, A. (2008). European Journal of Medicinal Chemistry, 43, 2122-2129. Similarly, Abu‐Hashem, Al-Hussain, and Zaki (2020) explored the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showcasing their anti-inflammatory and analgesic properties Abu‐Hashem, A., Al-Hussain, S., & Zaki, M. (2020). Molecules, 25.